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Compound of Interest

Compound Name: 6-Hydroxynicotinamide

Cat. No.: B1222860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

In analytical chemistry and drug development, the use of highly pure chemical standards is

fundamental for the accurate quantification of analytes.[1][2][3][4] 6-Hydroxynicotinamide, a

metabolite of nicotinamide (a form of vitamin B3), serves as a critical reference material in

various analytical applications, particularly in metabolic and pharmacokinetic studies.[5] Its

precise concentration and purity as a standard are essential for calibrating analytical

instruments, validating methodologies, and ensuring the reliability of experimental results.[1][6]

This document provides detailed application notes and protocols for the effective use of 6-
Hydroxynicotinamide as a chemical standard.

Chemical Properties of 6-Hydroxynicotinamide

A comprehensive understanding of the physicochemical properties of a chemical standard is

vital for its proper handling, storage, and application.
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Property Value Reference

CAS Number 3670-59-5 [7][8][9]

Molecular Formula C₆H₆N₂O₂ [7][8]

Molecular Weight 138.12 g/mol [7][9]

Appearance Solid [8]

Purity ≥97% (typical) [8]

Synonyms

6-oxo-1,6-dihydropyridine-3-

carboxamide, 2-pyridone-5-

carboxamide

[8]

Application: Quantification of 6-
Hydroxynicotinamide in Biological Matrices using
LC-MS/MS
This section outlines a typical application for 6-Hydroxynicotinamide as a chemical standard:

the quantitative analysis of its presence in biological samples, such as plasma or urine, using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This is particularly relevant

for studying the metabolism of nicotinamide-based therapeutics.

Experimental Workflow

The general workflow for using 6-Hydroxynicotinamide as a chemical standard in a

quantitative LC-MS/MS analysis is depicted below.
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Workflow for quantitative analysis using a chemical standard.

Protocol: LC-MS/MS Method for Quantification of 6-
Hydroxynicotinamide
This protocol is adapted from established methods for the analysis of nicotinamide and its

metabolites.[10][11][12]
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1. Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 1 mg of 6-Hydroxynicotinamide chemical

standard and dissolve it in 1 mL of a suitable solvent (e.g., methanol or water).

Working Solutions: Perform serial dilutions of the stock solution with the same solvent to

prepare a series of working solutions for the calibration curve.

2. Sample Preparation (from Plasma)

To 100 µL of plasma, add 300 µL of acetonitrile containing an internal standard (e.g., a stable

isotope-labeled 6-Hydroxynicotinamide, if available).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 12,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Instrumentation and Conditions

LC System: A standard High-Performance Liquid Chromatography (HPLC) or Ultra-High-

Performance Liquid Chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation from other metabolites. For example:

0-1 min: 5% B
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1-5 min: 5-95% B

5-6 min: 95% B

6-6.1 min: 95-5% B

6.1-8 min: 5% B

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Positive Electrospray Ionization (ESI+).

MRM Transitions: The precursor to product ion transitions for 6-Hydroxynicotinamide would

need to be determined by direct infusion of the standard. A hypothetical transition could be

m/z 139.1 → [product ion].

4. Calibration Curve and Quantification

Inject the prepared calibration standards into the LC-MS/MS system.

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the analyte.

Quantify the amount of 6-Hydroxynicotinamide in the biological samples by interpolating

their peak area ratios from the calibration curve.

Quantitative Data Summary (Hypothetical)

The following table represents a hypothetical calibration curve for 6-Hydroxynicotinamide.
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Concentration
(ng/mL)

Peak Area
(Analyte)

Peak Area (Internal
Standard)

Peak Area Ratio

1 1,520 100,500 0.015

5 7,650 101,200 0.076

10 15,300 100,800 0.152

50 75,900 99,900 0.760

100 151,000 100,100 1.508

500 755,000 99,500 7.588

Linear Regression: y = 0.0152x + 0.001 (R² = 0.999)

Relevance in Metabolic Pathways
6-Hydroxynicotinamide is a metabolite in the nicotinamide metabolic pathway. Understanding

this pathway is crucial for interpreting the results of quantitative analysis in drug metabolism

and pharmacokinetic studies.

Nicotinamide Metabolism Pathway

The diagram below illustrates the metabolic conversion of nicotinamide, including the formation

of 6-Hydroxynicotinamide.
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Simplified nicotinamide metabolic pathway.

Conclusion

The availability of high-purity 6-Hydroxynicotinamide as a chemical standard is indispensable

for researchers in the fields of drug metabolism, pharmacokinetics, and clinical diagnostics. Its

proper use, in conjunction with robust analytical methods like LC-MS/MS, enables the accurate

and reliable quantification of this metabolite in biological systems, thereby contributing to a

deeper understanding of the metabolic fate of nicotinamide and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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